Cas no 633287-47-5 (1-(3-chlorophenyl)-3-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylurea)

• Product Name: 1-(3-chlorophenyl)-3-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylurea
• CAS No: 633287-47-5
• MF: C₂₀H₂₀ClN₃O
• MW: 353.845303535461
• CID: 6430307
• PubChem ID: 1267199
• Update Time: 2023-12-27

1-(3-chlorophenyl)-3-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylurea Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorophenyl)-3-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylurea
• 1-(3-chlorophenyl)-3-((2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl)urea
• Urea, N-(3-chlorophenyl)-N'-[(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl]-
• AKOS003356106
• F0651-0548
• 633287-47-5
• N-(3-CHLOROPHENYL)-N'-(2,3,4,9-TETRAHYDRO-1H-CARBAZOL-6-YLMETHYL)UREA
• AB00671067-01
• 1-(3-chlorophenyl)-3-[(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl]urea
• 1-(3-chlorophenyl)-3-(6,7,8,9-tetrahydro-5H-carbazol-3-ylmethyl)urea

• Inchi： 1S/C20H20ClN3O/c21-14-4-3-5-15(11-14)23-20(25)22-12-13-8-9-19-17(10-13)16-6-1-2-7-18(16)24-19/h3-5,8-11,24H,1-2,6-7,12H2,(H2,22,23,25)
• InChI Key： GALFXJZPXBMJNY-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NC(NCC1C=CC2=C(C=1)C1CCCCC=1N2)=O

Computed Properties

• Exact Mass: 353.1294900g/mol
• Monoisotopic Mass: 353.1294900g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 56.9Ų

Experimental Properties

• Density: 1.344±0.06 g/cm3(Predicted)
• Boiling Point: 551.7±50.0 °C(Predicted)
• pka: 13.31±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles